Cas no 13031-45-3 (Benzoic acid,4-(acetyloxy)-, ethyl ester)

• Product Name: Benzoic acid,4-(acetyloxy)-, ethyl ester
• CAS No: 13031-45-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 119209
• PubChem ID: 2752083
• Update Time: 2025-04-18

Benzoic acid,4-(acetyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(acetyloxy)-, ethyl ester
• ethyl 4-acetyloxybenzoate
• Ethyl-4-acetoxybenzoate
• 4-Acetoxy-benzoesaeure-aethylester
• 4-acetoxy-benzoic acid ethyl ester
• 4-carbethoxyphenylacetate
• ethyl 4-acetoxybenzoate
• Ethyl p-acetoxybenzoate
• p-EtO2CC6H4OAc
• AKOS004907073
• 4-(ACETYLOXY)-BENZOIC ACID ETHYL ESTER
• 13031-45-3
• SCHEMBL1176935
• DTXSID80372878
• 4-(ethoxycarbonyl)phenyl acetate
• F78541

• Inchi： 1S/C11H12O4/c1-3-14-11(13)9-4-6-10(7-5-9)15-8(2)12/h4-7H,3H2,1-2H3
• InChI Key： ACGYGMKFCVDVHS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.147
• Boiling Point: 302.7°C at 760 mmHg
• Flash Point: 148.4°C
• Refractive Index: 1.506
• PSA: 52.60000
• LogP: 1.78860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters